4-(dimethylamino)-N-(2-methoxy-5-nitrophenyl)benzamide

• IUPAC Name: 4-(dimethylamino)-N-(2-methoxy-5-nitrophenyl)benzamide
• InChI: InChI=1S/C16H17N3O4/c1-18(2)12-6-4-11(5-7-12)16(20)17-14-10-13(19(21)22)8-9-15(14)23-3/h4-10H,1-3H3,(H,17,20)
• InChI Key: DWPUEFVKMGIVKT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])OC
• Molecular Formula: C16H17N3O4
• Molecular Weight: 315.32 g/mol

Description

4-(dimethylamino)-N-(2-methoxy-5-nitrophenyl)benzamide, also known as DMAN, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine, biology, and chemistry. This compound is a member of the benzamide family of compounds and is widely used in laboratory experiments to study various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-(dimethylamino)-N-(2-methoxy-5-nitrophenyl)benzamide is not fully understood, but it is believed to work by binding to specific receptors in the body, leading to changes in cellular signaling pathways and gene expression.
Biochemical and Physiological Effects:
4-(dimethylamino)-N-(2-methoxy-5-nitrophenyl)benzamide has been shown to have several biochemical and physiological effects, including its ability to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune response. It has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(dimethylamino)-N-(2-methoxy-5-nitrophenyl)benzamide in laboratory experiments is its ability to selectively bind to specific receptors, making it a useful tool for studying the function of these receptors. However, one of the limitations of using 4-(dimethylamino)-N-(2-methoxy-5-nitrophenyl)benzamide is that it can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-(dimethylamino)-N-(2-methoxy-5-nitrophenyl)benzamide, including its potential use as a therapeutic agent for the treatment of various diseases, such as cancer and inflammatory disorders. Additionally, further research is needed to fully understand the mechanism of action of 4-(dimethylamino)-N-(2-methoxy-5-nitrophenyl)benzamide and to explore its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of 4-(dimethylamino)-N-(2-methoxy-5-nitrophenyl)benzamide involves the reaction of 2-methoxy-5-nitrobenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with dimethylamine. The final product is obtained by the reaction of the resulting N,N-dimethyl-2-(2-methoxy-5-nitrobenzamido)acetamide with phosphorus oxychloride.

Scientific Research Applications

4-(dimethylamino)-N-(2-methoxy-5-nitrophenyl)benzamide has several potential applications in scientific research, including its use as a fluorescent probe for the detection of protein-ligand interactions, as a pH-sensitive fluorescent dye, and as a tool for studying the structure and function of biological membranes.